
Personal protective equipment for handling 2-
Cyano-3,3-bis(methylthio)acrylamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Cyano-3,3-

bis(methylthio)acrylamide

Cat. No.: B1302505 Get Quote

Essential Safety and Handling Guide for 2-
Cyano-3,3-bis(methylthio)acrylamide
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Cyano-3,3-bis(methylthio)acrylamide (CAS No. 17823-69-7). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Cyano-3,3-bis(methylthio)acrylamide

CAS Number: 17823-69-7

Molecular Formula: C6H8N2OS2[1]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Cyano-3,3-bis(methylthio)acrylamide is classified with the signal word "Warning" and is

associated with the following hazard statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.

Due to the potential hazards, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Required Equipment Specification/Standard

Eye and Face Protection
Safety glasses with side-

shields or goggles

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Protective clothing

Lab coat, long pants, and

closed-toe shoes to prevent

skin exposure.[2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded or if irritation is

experienced. Use within a

chemical fume hood.[3]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Always handle 2-Cyano-3,3-bis(methylthio)acrylamide in a well-ventilated area, preferably

within a certified chemical fume hood.[3]
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Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[3]

2. Handling Procedures:

Avoid the formation of dust and aerosols.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin and eyes.[2][4]

Wash hands thoroughly after handling the compound.[2]

Contaminated work clothing should not be allowed out of the workplace.[6]

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep in a dark place under an inert atmosphere. Recommended storage temperature is 2-

8°C.

Store locked up.[6]

4. Emergency Procedures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Continue rinsing and seek medical

advice.[6]

In case of skin contact: Immediately wash off with plenty of soap and water for at least 15

minutes. Remove contaminated clothing and wash it before reuse. If skin irritation or rash

occurs, get medical advice/attention.[6]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]
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If swallowed: Call a poison control center or doctor immediately. Do NOT induce vomiting.

Rinse mouth.[5][6]

Disposal Plan
Proper disposal of 2-Cyano-3,3-bis(methylthio)acrylamide and its containers is critical to

prevent environmental contamination.

Chemical Waste: Dispose of the chemical waste by entrusting it to a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[4] Disposal must

be in accordance with local and national regulations.[2] Do not discharge into sewer

systems.[4]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill. Combustible packaging materials may be

incinerated.[4]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling 2-Cyano-3,3-
bis(methylthio)acrylamide in a laboratory setting.
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Caption: Workflow for safe handling of 2-Cyano-3,3-bis(methylthio)acrylamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1302505?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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